Cas no 36440-65-0 (naphtho[1,2-c]furan-1,3-dione, 8-methyl- (9ci))

naphtho[1,2-c]furan-1,3-dione, 8-methyl- (9ci) structure
36440-65-0 structure
Product Name:naphtho[1,2-c]furan-1,3-dione, 8-methyl- (9ci)
CAS No:36440-65-0
MF:C13H8O3
MW:212.200823783875
CID:921363
PubChem ID:349624
Update Time:2025-04-19

naphtho[1,2-c]furan-1,3-dione, 8-methyl- (9ci) Chemical and Physical Properties

Names and Identifiers

    • naphtho[1,2-c]furan-1,3-dione, 8-methyl- (9ci)
    • 8-methylbenzo[e][2]benzofuran-1,3-dione
    • 7-methyl-naphthalene-1,2-dicarboxylic acid-anhydride
    • 7-Methylnaphthalin-1,2-dicarbonsaeureanhydrid
    • 7-Methyl-naphthalin-1,2-dicarbonsaeure-anhydrid
    • AC1L8B8N
    • CTK8I4291
    • NSC409450
    • NSC-409450
    • DTXSID10325251
    • 36440-65-0
    • Inchi: 1S/C13H8O3/c1-7-2-3-8-4-5-9-11(10(8)6-7)13(15)16-12(9)14/h2-6H,1H3
    • InChI Key: CQUJZDLOQZEYSS-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C3C=CC(C)=CC3=C2C1=O)=O

Computed Properties

  • Exact Mass: 212.04734
  • Monoisotopic Mass: 212.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.387
  • Boiling Point: 411.7°C at 760 mmHg
  • Flash Point: 206.2°C
  • Refractive Index: 1.688
  • PSA: 43.37
  • LogP: 2.45880

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